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Compound of Interest

Compound Name: 3,5-Dibromobenzonitrile

Cat. No.: B1351247

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 3,5-Dibromobenzonitrile, a brominated
benzonitrile compound utilized in proteomics research and as an intermediate in organic
synthesis.[1][2] This document outlines its core chemical and physical properties, details a
standard experimental protocol for its synthesis, and presents a logical workflow for its
characterization.

Core Properties and Data

3,5-Dibromobenzonitrile is an organic compound with the chemical formula C7H3Br2N.[2] It
typically appears as a colorless crystal or a white to light yellow crystalline powder.[2][3][4]

Quantitative Data Summary

The key physicochemical properties of 3,5-Dibromobenzonitrile are summarized in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula C7H3Br2N [L1121I51161[ 7]
Molecular Weight 260.91 g/mol [1][5]
260.9134 g/mol [6]

260.92 g/mol [4]

Melting Point 98 °C [3]

Boiling Point 261.2 £ 20.0 °C (Predicted) [3]

Density 2.06 £ 0.1 g/cm3 (Predicted) [3]

Purity >98% [1]14]
Solubility Soluble in Methanol [3]

Soluble in Ethanol and

Dimethyl Sulfoxide

[2]

Experimental Protocols

A common method for the preparation of 3,5-Dibromobenzonitrile involves the reaction of 3-

bromobenzonitrile with an appropriate Grignard reagent followed by reaction with N,N-

Dimethylformamide (DMF).

Synthesis of 3,5-Dibromobenzonitrile from 1,3,5-Tribromobenzene[8]

e Materials:

o Dry LiCl

[¢]

o

3-bromobenzonitrile

o

[¢]

iPrMgCl (2M in THF)

Tetrahydrofuran (THF)

N,N-Dimethylformamide (DMF)
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o Saturated aqueous Na2SO3 solution
o Chloroform (CHCI3)

o Sodium sulfate (Na2S04)

o Silica gel for column chromatography
o Hexane

o Ethyl acetate

e Procedure:

o To a flask containing dry LiCl (0.35 g, 8.24 mmol), add iPrMgClI (2M in THF, 4.1 mL) and
THF (5 mL) at 15 °C.

o Stir the mixture for 15 minutes.

o Slowly add a solution of 3-bromobenzonitrile (1.46 g, 8.03 mmol) in THF (1 mL) to the
reaction mixture and continue stirring for an additional 15 minutes.

o Cool the mixture to 0 °C and slowly add DMF (1.3 mL, 12 mmol).
o Stir the reaction mixture for 2 hours at 0 °C.

o Pour the reaction mixture into a saturated agueous Na2SO3 solution and extract with
CHCI3 (3 x 30 mL).

o Combine the organic layers, dry with Na2S04, and filter.
o Remove the solvent under reduced pressure.

o Purify the residue by silica gel column chromatography using a hexane/ethyl acetate (9:1,
v/v) eluent to yield pure 3,5-dibromobenzonitrile.

Logical and Experimental Workflows
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The following diagrams illustrate the logical progression from starting materials to the final,
purified compound, and a general workflow for its subsequent analysis.

Starting Materials
(1,3,5-Tribromobenzene, LiCl, iPrMgCl, THF, 3-bromobenzonitrile, DMF)

Reaction Mixture Preparation

Grignard Reagent Formation
& Reaction with Nitrile

Formylation with DMF

Quench & Extract

Workup & Extraction

Dry & Evaporate

Drying & Solvent Removal

Apply to Column

Purification
(Silica Gel Chromatography)

Elute & Collect

Pure 3,5-Dibromobenzonitrile
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Caption: Workflow for the synthesis of 3,5-Dibromobenzonitrile.

Synthesized
3,5-Dibromobenzonitrile

Purity Assessment Structural Verification

HPLC / GC NMR Spectroscopy —» Mass Spectrometry

Purity Data Structural Confirmation

Click to download full resolution via product page

Caption: General workflow for the analysis of synthesized compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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